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The Organelle Genome Database for Algae (OGDA) is a centralized and user-friendly platform

designed to provide a comprehensive resource for researchers, scientists, and drug

development professionals working with the organellar genomes of algae.[1][2][3] This guide

offers an in-depth technical overview of the OGDA web interface, detailing its core

functionalities, data presentation, experimental protocols, and the integrated tools for genomic

analysis.

Introduction to the OGDA Database
The OGDA database serves as a public repository for the organellar genomes of various algae

species, containing both plastid (cpDNA) and mitochondrial (mtDNA) genome data.[2][3] The

data is sourced from public databases such as NCBI, DDBJ, and EMBL-EBI, as well as from

sequencing projects conducted at the Laboratory of Genetics and Breeding of Marine

Organism (MOGBL).[1] The first release of OGDA included 1,055 plastid genomes and 755

mitochondrial genomes.[1][2]

The primary goal of OGDA is to provide a unified platform for the rapid retrieval and analysis of

algal organellar genomes, which are crucial for research in gene structure, genome evolution,

and organelle function.[1][2]
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Data Presentation and Structure
The OGDA database presents a wealth of quantitative data in a structured and easily

comparable format. The core data includes genome sequences, gene annotations, and

associated metadata.

Table 1: Summary of Data Available in the Initial Release of OGDA[1][4]

Data Category
Number of
Genomes

Number of Species Number of Phyla

Mitochondrial

Genomes
755 542 9

Plastid Genomes 1055 667 11

Table 2: Phylum-level Distribution of Organelle Genomes in OGDA[4]

Phylum Mitochondrial Genomes Plastid Genomes

Rhodophyta 225 321

Chlorophyta 225 401

Ochrophyta 200 113

Glaucophyta 8 9

Cryptophyta 21 13

Charophyta 14 34

Haptophyta 8 16

Bacillariophyta 45 97

Euglenozoa 7 44

Myzozoa 0 6

Cercozoa 2 1
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Navigating the OGDA Web Interface
The OGDA web interface is designed for intuitive navigation, allowing users to efficiently

search, browse, and analyze genomic data.

Search and Download Functionalities
OGDA offers a sophisticated search system to facilitate data retrieval. Users can perform

searches using various criteria:

Taxonomic Rank: Inputting a taxon (e.g., a species, genus, or family) in the search box will

return all associated organelle genome information.

Scientific Name or Accession Number: Users can perform precise searches using the

scientific name of an alga or its accession number.

Classification Browsing: The interface provides a browsing function for mitochondrial and

plastid genomes, allowing users to explore the database by classification.

All data within the OGDA database is freely accessible for academic use and can be

downloaded for offline analysis.[1]

Data Visualization
Upon selecting a specific genome, users are presented with a detailed view that includes:

Genome Circle: A circular map of the organelle genome.

Geographical Distribution: Information on where the algal species was collected.

Encoded Genetic Information: A comprehensive list of all genes and their annotations.
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Figure 1: User workflow for searching and browsing data in OGDA.

Integrated Analysis Tools
A key feature of the OGDA platform is its suite of integrated tools for genomic analysis.

BLAST: The Basic Local Alignment Search Tool allows users to compare their own sequence

data against the genomes in the database.

Sequence Fetch: This tool enables the retrieval of specific genomic regions.

MUSCLE: A tool for performing multiple sequence alignments.
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GeneWise: This tool is used for gene prediction.

LASTZ: Facilitates genome synteny analysis.

OGDA Analysis Tools
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Figure 2: Overview of the integrated analysis tools available in OGDA.

Experimental Protocols
The genomic data within OGDA is generated through established high-throughput sequencing

methodologies. While specific protocols may vary between contributing laboratories, the

general workflow for obtaining and sequencing algal organelle genomes is as follows.

Sample Collection and DNA Extraction
Algal Sample Collection: Algal samples are collected from their natural habitats or from

laboratory cultures.

DNA Extraction: Total genomic DNA is extracted from the collected algal cells. This process

typically involves cell lysis to release the DNA, followed by purification steps to remove

cellular debris and other contaminants. For some algae with high mucus content, specialized

extraction methods may be required.[5]

Genome Sequencing and Assembly
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Library Preparation: The extracted DNA is fragmented, and sequencing adapters are ligated

to the ends of the fragments to create a sequencing library.

High-Throughput Sequencing: The prepared library is sequenced using next-generation

sequencing (NGS) platforms.

De Novo Assembly: The resulting sequencing reads are assembled de novo to reconstruct

the complete organelle genomes. This process involves identifying overlapping reads to build

longer contiguous sequences (contigs).

Genome Annotation
The assembled genomes are annotated to identify genes and other functional elements. This is

often done by comparing the genome sequence to known organelle genes from related

species.
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Figure 3: General experimental workflow for algal organelle genomics.

Data Submission to OGDA
OGDA provides a user-friendly interface for the submission of new algal organelle genome

data.[1] The data processing workflow for incoming data is as follows:

Data Acquisition: Genome data is either downloaded from public databases (e.g., GenBank

flat files) or submitted directly by researchers.[6]
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Data Preprocessing: Each genome is manually proofread to ensure the accuracy of the

annotation.[6]

Information Extraction: Basic genome information, such as accession number and

configuration, is extracted.

Database Integration: The processed data and associated biological information (e.g.,

taxonomy, geographical distribution) are stored in the OGDA MySQL database.[6]
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Figure 4: Data processing workflow for the OGDA database.
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Conclusion
The Organelle Genome Database for Algae is a valuable and comprehensive resource for the

scientific community. Its user-friendly web interface, coupled with a suite of powerful analysis

tools, facilitates the exploration and utilization of algal organellar genome data. This guide

provides a foundational understanding for new users to effectively navigate the OGDA platform

and leverage its capabilities for their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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